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Compound of Interest

Compound Name: SORT-PGRN interaction inhibitor 1

Cat. No.: B008732

This guide provides essential safety and logistical information for the proper disposal of SORT-
PGRN interaction inhibitor 1, a compound identified as harmful if swallowed, in contact with
skin, or inhaled. Adherence to these procedural steps is critical for ensuring personnel safety
and regulatory compliance. This information is intended for researchers, scientists, and drug
development professionals.

Hazard Identification and Classification

SORT-PGRN interaction inhibitor 1 is classified as an acute toxicant. It is imperative that all
personnel handling this compound are familiar with its hazard profile.

Hazard Classification Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Personal Protective Equipment (PPE) and Engineering
Controls

Prior to handling SORT-PGRN interaction inhibitor 1 for disposal, ensure the following safety
measures are in place.
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e Engineering Controls: All handling of the solid compound and preparation of waste must be
conducted in a certified chemical fume hood to minimize inhalation exposure.

» Personal Protective Equipment (PPE):
o Gloves: Wear chemically resistant gloves (e.g., nitrile).
o Eye Protection: Use safety glasses or goggles.
o Lab Coat: A standard laboratory coat is required.

o Respiratory Protection: If there is a risk of aerosol generation and a fume hood is not
available, a respirator may be necessary.

Step-by-Step Disposal Protocol

Disposal of SORT-PGRN interaction inhibitor 1 must be treated as hazardous waste and
must not be disposed of down the drain or in regular trash.

3.1. Preparation of Waste

o Work Area Designation: Perform all waste handling procedures in a designated area within a
chemical fume hood.

» Weighing Solid Waste: If weighing of the solid inhibitor is necessary for waste records, do so
within the fume hood. Alternatively, use the tare method: pre-weigh a sealed container, add
the waste inside the fume hood, seal the container, and then re-weigh it outside the hood.[1]

[2]

o Contaminated Materials: Any materials that have come into contact with the inhibitor, such as
gloves, absorbent paper, and pipette tips, must also be disposed of as hazardous chemical
waste.[3]

3.2. Waste Containerization

e Select a Compatible Container: Use a clearly labeled, leak-proof container made of a
material compatible with the chemical. Plastic containers are often preferred for solid waste.
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» Labeling: Immediately label the waste container with a hazardous waste tag. The label must
include:

o The words "Hazardous Waste"

o The full chemical name: "SORT-PGRN interaction inhibitor 1"
o The associated hazards (e.g., "Acute Toxicity")

o The date the waste was first added to the container.

e Segregation: Store the waste container in a designated Satellite Accumulation Area (SAA).[4]
[5] This area should be at or near the point of generation and under the control of laboratory
personnel.[6] Ensure the container is segregated from incompatible chemicals, such as
strong oxidizing agents.[5]

o Keep Container Closed: The waste container must remain sealed at all times, except when
adding waste.[4][7]

3.3. Request for Waste Pickup

e Accumulation Limits: Do not exceed the accumulation limits for hazardous waste in your SAA
(typically 55 gallons, or 1 quart for acutely toxic P-listed wastes).[4]

e Schedule Pickup: Once the container is full or ready for disposal, contact your institution's
Environmental Health and Safety (EH&S) department to arrange for a hazardous waste
pickup.[4]

3.4. Disposal of Empty Containers

o Triple Rinsing: An empty container that held SORT-PGRN interaction inhibitor 1 must be
triple-rinsed with a suitable solvent (e.g., ethanol or another solvent in which the inhibitor is
soluble) before it can be disposed of as non-hazardous waste.[7]

o Collect Rinsate: The rinsate from the triple-rinsing process is considered hazardous waste
and must be collected in a properly labeled hazardous waste container.[7]
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o Deface Label: After triple-rinsing, deface or remove the original chemical label from the
container.

o Final Disposal: The clean, defaced container can then typically be disposed of in the regular
trash or recycling, depending on institutional policies.[7]

Spill and Emergency Procedures

o Minor Spill: In the event of a small spill within a chemical fume hood, use an appropriate
absorbent material to clean the area. The cleanup materials must be disposed of as
hazardous waste.

o Major Spill: For larger spills or spills outside of a fume hood, evacuate the area and contact
your institution's EH&S or emergency response team immediately.

e Personnel Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing.[7]

o Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding
the eyelids open.

o Inhalation: Move the affected person to fresh air.
o Ingestion: Rinse the mouth with water. Do not induce vomiting.

o In all cases of exposure, seek immediate medical attention and have the Safety Data
Sheet (SDS) available.

Visualized Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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